Cas no 1803598-00-6 (2-(1-Methanesulfonylcyclopropyl)propan-2-ol)

2-(1-Methanesulfonylcyclopropyl)propan-2-ol is a cyclopropane-containing sulfonyl derivative with a tertiary alcohol functional group. Its unique structure, combining a methanesulfonyl-substituted cyclopropane ring with a propan-2-ol moiety, makes it a versatile intermediate in organic synthesis and pharmaceutical research. The compound's stability and reactivity are attributed to the electron-withdrawing sulfonyl group, which enhances its utility in nucleophilic substitution and cycloaddition reactions. The tertiary alcohol group further allows for derivatization or participation in condensation reactions. This compound is particularly valuable in the development of bioactive molecules, where the cyclopropane ring contributes to conformational rigidity and metabolic stability. Its well-defined synthetic pathway ensures reproducibility for research applications.
2-(1-Methanesulfonylcyclopropyl)propan-2-ol structure
1803598-00-6 structure
Product Name:2-(1-Methanesulfonylcyclopropyl)propan-2-ol
CAS No:1803598-00-6
MF:C7H14O3S
MW:178.249261379242
MDL:MFCD28397469
CID:5054182
PubChem ID:119031003
Update Time:2025-05-24

2-(1-Methanesulfonylcyclopropyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methanesulfonylcyclopropyl)propan-2-ol
    • 2-(1-methylsulfonylcyclopropyl)propan-2-ol
    • 2-(1-Methanesulfonylcyclopropyl)propan-2-ol
    • MDL: MFCD28397469
    • Inchi: 1S/C7H14O3S/c1-6(2,8)7(4-5-7)11(3,9)10/h8H,4-5H2,1-3H3
    • InChI Key: VLLDZBJCHOTBQA-UHFFFAOYSA-N
    • SMILES: S(C)(C1(C(C)(C)O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 254
  • XLogP3: -0.1
  • Topological Polar Surface Area: 62.8

2-(1-Methanesulfonylcyclopropyl)propan-2-ol Pricemore >>

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2-(1-Methanesulfonylcyclopropyl)propan-2-ol Related Literature

Additional information on 2-(1-Methanesulfonylcyclopropyl)propan-2-ol

Recent Advances in the Study of 2-(1-Methanesulfonylcyclopropyl)propan-2-ol (CAS: 1803598-00-6): A Comprehensive Research Brief

The compound 2-(1-Methanesulfonylcyclopropyl)propan-2-ol (CAS: 1803598-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methanesulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development. This research brief aims to synthesize the latest findings and provide a comprehensive overview of its current status in the field.

One of the key areas of investigation has been the synthetic pathways for 2-(1-Methanesulfonylcyclopropyl)propan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from readily available precursors, with the cyclopropanation and sulfonylation steps being particularly critical. The study also highlighted the importance of controlling reaction conditions to minimize byproducts, which is essential for ensuring the compound's suitability for pharmaceutical use.

Pharmacological evaluations of 2-(1-Methanesulfonylcyclopropyl)propan-2-ol have revealed its potential as a modulator of specific biological pathways. Research conducted by a team at the University of Cambridge demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory responses. The compound's ability to selectively target these enzymes without affecting related pathways suggests a high degree of specificity, reducing the likelihood of off-target effects. These findings were corroborated by in vitro and in vivo studies, which showed significant anti-inflammatory activity in animal models of chronic inflammation.

Another notable aspect of this compound is its pharmacokinetic profile. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and half-life. The study, published in Drug Metabolism and Disposition, indicated that 2-(1-Methanesulfonylcyclopropyl)propan-2-ol exhibits good oral absorption and moderate plasma protein binding, making it a viable candidate for oral administration. However, the study also noted the need for further optimization to enhance its metabolic stability, particularly in the context of hepatic clearance.

In addition to its therapeutic potential, 2-(1-Methanesulfonylcyclopropyl)propan-2-ol has been explored for its role in chemical biology. Researchers have utilized it as a building block for the synthesis of more complex molecules with diverse biological activities. Its unique structural features, including the cyclopropyl ring and sulfonyl group, make it a versatile intermediate in medicinal chemistry. A recent patent application highlighted its use in the development of novel kinase inhibitors, further underscoring its utility in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Methanesulfonylcyclopropyl)propan-2-ol. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is focused on overcoming these hurdles, with several pharmaceutical companies investing in its development. Collaborative efforts between academia and industry are expected to accelerate its progression from the bench to the bedside.

In conclusion, 2-(1-Methanesulfonylcyclopropyl)propan-2-ol (CAS: 1803598-00-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique chemical structure, combined with promising pharmacological properties, positions it as a potential candidate for therapeutic applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing the remaining challenges. This brief serves as a snapshot of the current state of knowledge and a foundation for future investigations in this exciting field.

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